Cas no 49727-10-8 (1-Ethenylpyridin-1-ium perchlorate)

• Product Name: 1-Ethenylpyridin-1-ium perchlorate
• CAS No: 49727-10-8
• CID: 4654201
• Update Time: 2025-06-10

1-Ethenylpyridin-1-ium perchlorate Chemical and Physical Properties

Names and Identifiers

• 1-Ethenylpyridin-1-ium perchlorate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on 1-Ethenylpyridin-1-ium perchlorate

Professional Introduction to 1-Ethenylpyridin-1-ium Perchlorate (CAS No. 49727-10-8)

1-Ethenylpyridin-1-ium perchlorate, with the chemical formula C₆H₆ClNO₄, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 49727-10-8, belongs to a class of pyridinium derivatives that exhibit unique chemical properties, making it a valuable candidate for various applications in synthetic chemistry and medicinal chemistry.

The structure of 1-Ethenylpyridin-1-ium perchlorate features a pyridine ring substituted with an ethenyl group at the 1-position, further coordinated with a perchlorate anion. This configuration imparts distinct reactivity and stability, which are critical factors in its utility across different scientific domains. The compound's ability to participate in various organic transformations has made it a subject of extensive study in the development of novel synthetic methodologies.

In recent years, 1-Ethenylpyridin-1-ium perchlorate has been explored for its potential applications in drug discovery and development. Its pyridinium core is a common motif in bioactive molecules, and modifications at the ethenyl position can influence its pharmacological properties. Researchers have leveraged this compound to design new scaffolds for therapeutic agents, particularly in the realm of anti-inflammatory and anticancer drugs. The perchlorate moiety, while not directly involved in biological activity, enhances the compound's solubility and stability, which are essential for pharmaceutical formulations.

One of the most compelling aspects of 1-Ethenylpyridin-1-ium perchlorate is its role as a versatile intermediate in organic synthesis. Its reactivity allows for the facile introduction of functional groups at the ethenyl position, enabling the construction of complex molecular architectures. This has been particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many modern pharmaceuticals. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, has made it a valuable tool for constructing carbon-carbon bonds efficiently.

The use of 1-Ethenylpyridin-1-ium perchlorate in catalysis has also been a focus of recent research. Its pyridinium ring can act as a ligand for transition metals, facilitating various catalytic processes. For instance, palladium complexes derived from this compound have been employed in asymmetric hydrogenation and oxidation reactions, highlighting its potential as a catalyst or co-catalyst. These findings underscore the importance of 1-Ethenylpyridin-1-ium perchlorate in advancing green chemistry initiatives by promoting efficient and sustainable synthetic routes.

In addition to its synthetic applications, 1-Ethenylpyridin-1-ium perchlorate has shown promise in material science. The unique electronic properties of its pyridinium core make it suitable for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Researchers have investigated its potential as a building block for conjugated polymers and small-molecule semiconductors, demonstrating its versatility beyond traditional chemical applications.

The stability and reactivity profile of 1-Ethenylpyridin-1-ium perchlorate also make it an attractive candidate for use in polymer chemistry. Its ability to undergo polymerization reactions while maintaining structural integrity has been exploited in the development of novel polymeric materials with tailored properties. These materials have potential applications in coatings, adhesives, and specialty plastics, where precise control over molecular structure is crucial.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of 1-Ethenylpyridin-1-ium perchlorate. By modifying its structure through various chemical means, researchers have been able to generate compounds with enhanced bioavailability and improved pharmacokinetic profiles. Some studies have indicated that certain derivatives exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, suggesting their utility as lead compounds for new anti-inflammatory therapies.

The synthesis of 1-Ethenylpyridin-1-ium perchlorate itself is an intricate process that requires careful optimization to ensure high yields and purity. Common synthetic routes involve the reaction of ethylene derivatives with pyridine under controlled conditions, followed by quaternization with an appropriate alkali metal salt to form the pyridinium cation. The subsequent addition of perchloric acid or another perchlorate source completes the formation of the desired product. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

The analytical characterization of 1-Ethenylpyridin-1-ium perchlorate is another critical aspect that has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its identity. These analytical methods are essential for ensuring the quality and consistency of batches produced for various applications.

In conclusion, 1-Ethenylpyridin-1-ium perchlorate, identified by its CAS number 49727-10-8, is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable tool in pharmaceutical research, organic synthesis, catalysis, material science, and polymer chemistry. As ongoing research continues to uncover new applications and functionalities associated with this compound, its importance is likely to grow even further.